Cas no 39850-35-6 (3-Hydroxy-3-methylbutanal)

• Product Name: 3-Hydroxy-3-methylbutanal
• CAS No: 39850-35-6
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 2856712
• PubChem ID: 11051591
• Update Time: 2025-05-24

3-Hydroxy-3-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 39850-35-6
• Butanal, 3-hydroxy-3-methyl-
• SCHEMBL1863198
• EN300-393738
• AKOS015329715
• 3-hydroxy-3-methyl-butanal
• FXFBPKDQLDOIRG-UHFFFAOYSA-N
• 3-Hydroxy-3-methylbutanal

• Inchi： 1S/C5H10O2/c1-5(2,7)3-4-6/h4,7H,3H2,1-2H3
• InChI Key： FXFBPKDQLDOIRG-UHFFFAOYSA-N
• SMILES： CC(CC=O)(O)C

Computed Properties

• Exact Mass: 102.068079557Da
• Monoisotopic Mass: 102.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Hydroxy-3-methylbutanal

Exploring the Properties and Applications of 3-Hydroxy-3-Methylbutanal (CAS No. 39850-35-6)

3-Hydroxy-3-methylbutanal, also known by its CAS registry number 39850-35-6, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, classified as a secondary aldehyde, is characterized by its unique chemical structure, which includes a hydroxyl group (-OH) and a methyl group (-CH₃) attached to the same carbon atom. This structural arrangement imparts distinctive chemical and physical properties to the compound, making it valuable in various applications across different industries.

The synthesis of 3-hydroxy-3-methylbutanal can be achieved through several methods, including oxidation of alcohols, enzymatic catalysis, and microbial fermentation. Recent advancements in biotechnological approaches have enabled more efficient and sustainable production methods, aligning with the growing demand for eco-friendly manufacturing processes. For instance, researchers have explored the use of recombinant bacteria to produce this compound via metabolic engineering, which not only enhances yield but also reduces environmental impact.

In terms of chemical properties, 3-hydroxy-3-methylbutanal exhibits moderate volatility and is soluble in water and organic solvents. Its reactivity is influenced by the presence of the hydroxyl group, which can participate in various chemical reactions such as condensation, oxidation, and esterification. These reactions have been exploited in the development of novel materials and compounds with tailored functionalities.

The applications of 3-hydroxy-3-methylbutanal span multiple sectors. In the food industry, it is used as a flavoring agent due to its pleasant aroma profile. Recent studies have demonstrated its role in enhancing the flavor of dairy products and baked goods by contributing notes reminiscent of fruits and flowers. Additionally, it has found utility in the pharmaceutical industry as an intermediate in drug synthesis. For example, it serves as a precursor for the production of certain antibiotics and anti-inflammatory agents.

In recent years, there has been increasing interest in leveraging 3-hydroxy-3-methylbutanal for its potential in green chemistry. Its ability to participate in enantioselective reactions has made it a valuable tool in asymmetric synthesis, enabling the production of chiral compounds with high enantiomeric excess. This has significant implications for drug discovery and development, where chirality plays a critical role in molecular activity.

From an environmental perspective, researchers have investigated the biodegradability of 3-hydroxy-3-methylbutanal. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, making it a safer alternative to traditional chemicals that persist longer in the environment. This property aligns with global efforts to reduce chemical pollution and promote sustainable practices.

In conclusion, 3-hydroxy-3-methylbutanal (CAS No. 39850-35-6) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with advancements in synthesis techniques and environmental considerations, position it as a key player in modern chemistry. As research continues to uncover new potential uses for this compound, its role in driving innovation across sectors is expected to grow significantly.